Cas no 2226182-91-6 (ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate)

Ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate is a heterocyclic compound featuring a fused pyrazolo-oxazole core with an iodine substituent at the 7-position and an ethyl ester group at the 6-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. The iodine moiety offers versatility for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. The ester group provides additional reactivity for derivatization or hydrolysis. Its rigid bicyclic system may also be of interest in medicinal chemistry for scaffold diversification. The compound's well-defined reactivity profile and synthetic utility make it suitable for applications in pharmaceutical and agrochemical research.
ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate structure
2226182-91-6 structure
Product Name:ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate
CAS No:2226182-91-6
MF:C8H9IN2O3
MW:308.07
CID:5331913
PubChem ID:153545688
Update Time:2026-03-10

ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate
    • Pyrazolo[5,1-b]oxazole-6-carboxylic acid, 2,3-dihydro-7-iodo-, ethyl ester
    • PS-15905
    • MFCD31811902
    • ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b]oxazole-6-carboxylate
    • F89035
    • 2226182-91-6
    • Inchi: 1S/C8H9IN2O3/c1-2-13-8(12)6-5(9)7-11(10-6)3-4-14-7/h2-4H2,1H3
    • InChI Key: SIMXLWOQIRLXCT-UHFFFAOYSA-N
    • SMILES: O1CCN2N=C(C(OCC)=O)C(I)=C12

Computed Properties

  • Exact Mass: 307.96579g/mol
  • Monoisotopic Mass: 307.96579g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.4Ų

ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1231533-100mg
ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b]oxazole-6-carboxylate
2226182-91-6 97%
100mg
$155 2024-07-21
eNovation Chemicals LLC
Y1231533-250MG
ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b]oxazole-6-carboxylate
2226182-91-6 97%
250mg
$255 2024-07-21
eNovation Chemicals LLC
Y1231533-500MG
ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b]oxazole-6-carboxylate
2226182-91-6 97%
500mg
$410 2024-07-21
eNovation Chemicals LLC
Y1231533-1G
ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b]oxazole-6-carboxylate
2226182-91-6 97%
1g
$620 2024-07-21
eNovation Chemicals LLC
Y1231533-5G
ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b]oxazole-6-carboxylate
2226182-91-6 97%
5g
$1860 2024-07-21
eNovation Chemicals LLC
Y1231533-10G
ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b]oxazole-6-carboxylate
2226182-91-6 97%
10g
$3105 2024-07-21
1PlusChem
1P01KVS1-100mg
ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate
2226182-91-6 97.00%
100mg
$120.00 2023-12-18
1PlusChem
1P01KVS1-250mg
ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate
2226182-91-6 97.00%
250mg
$200.00 2023-12-18
1PlusChem
1P01KVS1-500mg
ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate
2226182-91-6 97.00%
500mg
$333.00 2023-12-18
1PlusChem
1P01KVS1-1g
ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate
2226182-91-6 97.00%
1g
$517.00 2023-12-18

Additional information on ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate

Introduction to Ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate (CAS No. 2226182-91-6)

Ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate, identified by its CAS number 2226182-91-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyrazolopyrazole class, characterized by its fused ring system and functional groups that make it a versatile scaffold for drug development.

The molecular structure of ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate consists of an iodine substituent at the 7-position, which enhances its reactivity and potential for further chemical modifications. The presence of a carboxylate ester group at the 6-position provides an additional site for functionalization, making it a valuable intermediate in synthetic organic chemistry.

In recent years, there has been growing interest in this compound due to its potential applications in the development of novel therapeutic agents. The pyrazolopyrazole core is known for its biological activity, particularly in the inhibition of various enzymes and receptors involved in inflammatory and infectious diseases. Researchers have been exploring its derivatives to identify more potent and selective pharmacological targets.

One of the most compelling aspects of ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate is its role as a key intermediate in the synthesis of more complex molecules. Its structural features allow for easy modification through various chemical reactions, including nucleophilic substitution and condensation reactions. These properties make it an indispensable tool for chemists working on drug discovery and development.

The iodine atom at the 7-position of the molecule is particularly noteworthy. Iodine-containing compounds often exhibit enhanced binding affinity to biological targets due to the electron-withdrawing nature of the iodine atom. This characteristic has led to numerous studies investigating the potential of ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate as a lead compound for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The pyrazolopyrazole scaffold has shown promise in several therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The structural diversity offered by this class of compounds allows for the creation of molecules with tailored biological activities.

The synthesis of ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the dihydropyrazolone core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the iodine atom and the carboxylate ester group.

In laboratory settings, researchers have been optimizing synthetic routes to improve yield and purity. The use of modern catalytic methods has significantly enhanced the efficiency of these processes. Additionally, computational chemistry techniques have been employed to predict and optimize reaction outcomes before experimental trials.

The biological activity of ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate has been extensively studied in recent years. Preclinical trials have demonstrated its potential as an inhibitor of enzymes such as COX-2 and LOX, which are involved in inflammation pathways. These findings have prompted further investigation into its therapeutic potential for conditions like arthritis and other inflammatory disorders.

The compound's ability to modulate enzyme activity makes it a promising candidate for drug development. By targeting specific enzymes or receptors involved in disease pathways, it may be possible to develop treatments with fewer side effects compared to existing therapies. This has spurred interest from both academic researchers and pharmaceutical companies looking to develop novel drugs.

The future prospects for ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate are bright given its structural versatility and biological activity. Ongoing research aims to explore new synthetic strategies and pharmacological applications. Collaborative efforts between chemists and biologists are expected to yield innovative derivatives with enhanced therapeutic properties.

In conclusion, ethyl 7-iodo-2,3-dihydropyrazolo[5,1-b][1,3]oxazole-6-carboxylate (CAS No. 2226182-91-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activity make it a valuable compound for drug discovery and development. As research continues to uncover new applications for this molecule,its importance in medicinal chemistry is likely to grow even further.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd